N-{1-[1-(2-fluoro-4-methoxybenzyl)-4-piperidinyl]-1H-pyrazol-5-yl}-2,2-dimethylpropanamide

• IUPAC Name: N-[2-[1-[(2-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl]pyrazol-3-yl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C21H29FN4O2/c1-21(2,3)20(27)24-19-7-10-23-26(19)16-8-11-25(12-9-16)14-15-5-6-17(28-4)13-18(15)22/h5-7,10,13,16H,8-9,11-12,14H2,1-4H3,(H,24,27)
• InChI Key: OJKMUEINXGONFA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=NN1C2CCN(CC2)CC3=C(C=C(C=C3)OC)F
• Molecular Formula: C21H29FN4O2
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazole ring, the introduction of the piperidine ring, and the attachment of the fluoro-methoxybenzyl group. The final step would likely be the formation of the amide bond.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central pyrazole ring. The presence of the piperidine ring could potentially introduce stereochemistry into the molecule, depending on its relative configuration.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amide group could be hydrolyzed under acidic or basic conditions to yield a carboxylic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the polar amide group could increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action of the compound would depend on its biological target. For example, if the compound is designed to inhibit a particular enzyme, the functional groups on the compound could interact with the active site of the enzyme to prevent it from carrying out its function.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful compounds.